Cas no 2172253-71-1 ((1-{4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylmethyl}cyclopropyl)methanol)

• Product Name: (1-{4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylmethyl}cyclopropyl)methanol
• CAS No: 2172253-71-1
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 6512636
• PubChem ID: 165587203
• Update Time: 2025-07-09

(1-{4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylmethyl}cyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-{4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylmethyl}cyclopropyl)methanol
• EN300-1595680
• (1-{[4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-yl]methyl}cyclopropyl)methanol
• 2172253-71-1

• Inchi： 1S/C10H18N4O/c1-2-9-8(5-11)12-13-14(9)6-10(7-15)3-4-10/h15H,2-7,11H2,1H3
• InChI Key： FVVIGTBUCOWATI-UHFFFAOYSA-N
• SMILES： OCC1(CN2C(CC)=C(CN)N=N2)CC1

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 77Ų

Additional information on (1-{4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylmethyl}cyclopropyl)methanol

Introduction to Compound with CAS No. 2172253-71-1 and Product Name: (1-{4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylmethyl}cyclopropyl)methanol

The compound with the CAS number 2172253-71-1 and the product name (1-{4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylmethyl}cyclopropyl)methanol represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas.

At the core of this compound's structure is a cyclopropyl moiety, which is a three-membered ring containing three carbon atoms. This cyclopropyl group is attached to a methanol group, forming the primary scaffold of the molecule. The presence of this cyclopropyl ring imparts specific electronic and steric properties to the compound, making it an attractive candidate for further investigation.

Further enhancing the complexity and functionality of this compound is the presence of a triazolyl group. Specifically, the triazolyl moiety is substituted with an aminomethyl group at the 4-position and an ethyl group at the 5-position. This substitution pattern contributes to the compound's overall reactivity and interaction potential with biological targets.

The aminomethyl group attached to the triazolyl ring introduces a nucleophilic site that can participate in various chemical reactions, including nucleophilic substitution and condensation reactions. This feature makes the compound a versatile intermediate in synthetic chemistry, particularly in the development of more complex molecules.

The ethyl group at the 5-position of the triazolyl ring adds steric bulk to the molecule, which can influence its binding affinity and selectivity when interacting with biological targets. This steric effect is particularly important in drug design, where precise control over molecular interactions can lead to more effective therapeutic agents.

In recent years, there has been growing interest in compounds containing triazolyl moieties due to their broad spectrum of biological activities. Triazoles have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The compound in question here inherits these potential biological activities, making it a promising candidate for further exploration.

One of the most exciting aspects of this compound is its potential application in oncology research. Recent studies have demonstrated that triazolyl-containing compounds can inhibit various kinases and other enzymes involved in cancer cell proliferation and survival. The cyclopropyl group in this compound may further enhance its binding affinity to these targets by introducing specific steric interactions.

Additionally, the aminomethyl group provides a site for further functionalization, allowing researchers to tailor the compound's properties for specific applications. For instance, this group could be used to attach pharmacophores or other functional units that enhance drug delivery or improve bioavailability.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex triazolyl ring system.

The use of palladium catalysts has become increasingly popular in modern synthetic chemistry due to their ability to facilitate highly selective reactions under mild conditions. This approach not only improves efficiency but also reduces waste, aligning with current trends toward green chemistry.

Efforts are ongoing to optimize the synthesis of this compound for large-scale production. Researchers are exploring alternative synthetic routes that minimize side reactions and improve overall yields. These efforts are crucial for making this compound more accessible for further research and development.

The potential applications of this compound extend beyond oncology research. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing novel inhibitors. Additionally, its ability to undergo further functionalization opens up possibilities for creating new classes of bioactive molecules.

In conclusion, the compound with CAS number 2172253-71-1 and product name (1-{4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-ylmethyl}cyclopropyl)methanol represents a significant advancement in chemical and pharmaceutical research. Its unique structural features and potential applications make it a promising candidate for further investigation across various therapeutic areas.